Cas no 1219972-73-2 (2-(3-Piperidinyl)ethylbenzoate Hydrochloride)

• Product Name: 2-(3-Piperidinyl)ethylbenzoate Hydrochloride
• CAS No: 1219972-73-2
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 1071724
• PubChem ID: 53408741
• Update Time: 2025-06-23

2-(3-Piperidinyl)ethylbenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Piperidinyl)ethyl benzoate hydrochloride
• 2-(piperidin-3-yl)ethylbenzoatehydrochloride
• AKOS015847003
• 1219972-73-2
• 2-(piperidin-3-yl)ethyl benzoate hydrochloride
• 2-piperidin-3-ylethyl benzoate;hydrochloride
• 2-(3-Piperidinyl)ethylbenzoate Hydrochloride

• MDL： MFCD13559847
• Inchi： 1S/C14H19NO2.ClH/c16-14(13-6-2-1-3-7-13)17-10-8-12-5-4-9-15-11-12;/h1-3,6-7,12,15H,4-5,8-11H2;1H
• InChI Key： ODNUQXFFLDEMKH-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC=CC=1)=O)CCC1CNCCC1

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 157.6±30.7 °C

2-(3-Piperidinyl)ethylbenzoate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(3-Piperidinyl)ethylbenzoate Hydrochloride

Introduction to 2-(3-Piperidinyl)ethylbenzoate Hydrochloride (CAS No: 1219972-73-2)

2-(3-Piperidinyl)ethylbenzoate Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1219972-73-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzoate ester linked to a piperidine ring via an ethyl group, has garnered attention due to its structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural motif of 2-(3-piperidinyl)ethylbenzoate Hydrochloride incorporates several pharmacophoric elements that are commonly associated with biological activity. The benzoate moiety is a well-known scaffold in medicinal chemistry, often found in drugs with analgesic, anti-inflammatory, and neuroprotective properties. The piperidine ring, on the other hand, is frequently employed in the design of central nervous system (CNS) therapeutics due to its ability to modulate neurotransmitter systems. The ethyl bridge connecting these two moieties introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that target neurological disorders. The unique combination of the benzoate and piperidine groups in 2-(3-piperidinyl)ethylbenzoate Hydrochloride suggests potential activity in modulating pathways relevant to conditions such as depression, anxiety, and neurodegeneration. Preclinical studies have begun to explore the pharmacological profile of this compound, focusing on its interaction with various neurotransmitter receptors and enzymes.

One of the most compelling aspects of 2-(3-piperidinyl)ethylbenzoate Hydrochloride is its potential as a tool for investigating the mechanisms underlying neurological diseases. The compound’s ability to interact with multiple targets makes it a promising candidate for developing multifaceted therapeutic strategies. For instance, its binding affinity for serotonin receptors could make it useful in treating mood disorders, while its interaction with dopamine receptors might offer benefits in managing cognitive impairments.

The synthesis of 2-(3-piperidinyl)ethylbenzoate Hydrochloride involves a series of well-established organic reactions, including esterification and salt formation. The benzoate ester is typically prepared by reacting 3-piperidinemethanol with benzoyl chloride in the presence of a base catalyst. Subsequent hydrolysis and salt formation yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale preparation and industrial production.

From a computational chemistry perspective, 2-(3-piperidinyl)ethylbenzoate Hydrochloride has been subjected to molecular modeling studies to predict its binding mode and affinity for biological targets. These studies have provided valuable insights into the compound’s pharmacophore and have guided the optimization of its structure for improved potency and selectivity. Virtual screening algorithms have been employed to identify potential lead compounds based on their similarity to known active molecules.

The pharmacokinetic properties of 2-(3-piperidinyl)ethylbenzoate Hydrochloride are also of great interest. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for designing effective dosing regimens and predicting clinical outcomes.

Recent advancements in analytical techniques have enabled more detailed characterization of 2-(3-piperidinyl)ethylbenzoate Hydrochloride. High-resolution mass spectrometry (HRMS) has confirmed the molecular structure, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its chemical environment. These analytical methods are essential for ensuring the purity and identity of the compound throughout its development process.

In conclusion, 2-(3-piperidinyl)ethylbenzoate Hydrochloride (CAS No: 1219972-73-2) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for investigating neurological disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in developing next-generation treatments.